3'-(Pyridin-4-yl)-3,4-dihydro-1H-spiro[naphthalene-2,2'-oxiran]-1-one

• CAS RN: 54569-86-7
• Molecular Formula: C16H13NO2
• Molecular Weight: 251.28 g/mol
• IUPAC Name: 3'-pyridin-4-ylspiro[3,4-dihydronaphthalene-2,2'-oxirane]-1-one
• InChI: InChI=1S/C16H13NO2/c18-14-13-4-2-1-3-11(13)5-8-16(14)15(19-16)12-6-9-17-10-7-12/h1-4,6-7,9-10,15H,5,8H2
• InChI Key: HRRSYOHGEGUQGA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C(O2)C3=CC=NC=C3)C(=O)C4=CC=CC=C41

Description

3'-(Pyridin-4-yl)-3,4-dihydro-1H-spiro[naphthalene-2,2'-oxiran]-1-one is a useful research compound. Its molecular formula is C16H13NO2 and its molecular weight is 251.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 10 g. of 2-(4-pyridylmethylene)-3,4-dihydro-1(2H)-naphthalenone in 100 ml of water and 200 ml of ethanol is added sufficient chloroform to dissolve the reactants. The pH is adjusted to between 7 and 9 and a 3 molar excess of 30% hydrogen peroxide in water is added dropwise at room temperature. The reactants are stirred for 5 hours after which sufficient ferrous sulfate is added to neutralize the excess peroxide. The mixture is then acidified with hydrochloric acid and the organic solvent evaporated off. The water solution remaining is made basic and extracted with chloroform. The chloroform is evaporated off yielding 3'-(4-pyridyl)-spiro[1,2,3,4-tetrahydronaphthalene-2,2'-oxirane]-1-one.